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A Historical Review of Naled in Public Health
Vector Control
An In-depth Technical Guide

This technical guide provides a comprehensive historical review of the use of Naled, an

organophosphate insecticide, in public health vector control programs. It is intended for

researchers, scientists, and drug development professionals, offering detailed information on its

efficacy, environmental fate, non-target effects, and the evolution of its application. This

document summarizes key quantitative data, outlines experimental protocols for its evaluation,

and visualizes important biological and experimental processes.

Introduction
Naled (1,2-dibromo-2,2-dichloroethyl dimethyl phosphate) is an organophosphate insecticide

first registered for use in the United States in 1959.[1][2] It has been a significant tool in public

health for controlling adult mosquito populations, particularly those carrying diseases such as

Zika, dengue, and chikungunya.[3][4] Naled is also used in agriculture to control various insect

pests on crops.[1][5] For mosquito abatement, it is most commonly applied as an ultra-low

volume (ULV) aerial spray, which allows for the treatment of large areas with a small amount of

active ingredient.[3][4][6] The maximum application rate for both ground and aerial application

for mosquito control is typically around 1.6 ounces of active ingredient per acre.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1676917?utm_src=pdf-interest
https://www.benchchem.com/product/b1676917?utm_src=pdf-body
https://www.benchchem.com/product/b1676917?utm_src=pdf-body
https://www.youtube.com/shorts/k6Y5iMv6WYI
https://npic.orst.edu/factsheets/naledgen.html
https://pubs.acs.org/doi/pdf/10.1021/jf9601224
https://www.keysmosquito.org/files/8778ee574/naled_fact_sheet.pdf
https://www.benchchem.com/product/b1676917?utm_src=pdf-body
https://www.youtube.com/shorts/k6Y5iMv6WYI
https://www.unifr.ch/med/fr/assets/public/professoren/rainerg/Reading%20list/9780387282237-c2.pdf
https://pubs.acs.org/doi/pdf/10.1021/jf9601224
https://www.keysmosquito.org/files/8778ee574/naled_fact_sheet.pdf
https://pubs.acs.org/doi/abs/10.1021/jf9601224
https://www.researchgate.net/figure/Schematic-summary-of-the-types-of-cholinergic-pathway-The-following-cholinergic-pathways_fig1_277656321
https://hermes.cde.state.co.us/islandora/object/co%3A14132/datastream/OBJ/download/Mosquito_control_insecticides__Naled.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mode of Action
As an organophosphate insecticide, Naled's primary mode of action is the inhibition of the

enzyme acetylcholinesterase (AChE) in the nervous system of insects.[7][8] AChE is

responsible for breaking down the neurotransmitter acetylcholine (ACh) in the synaptic cleft. By

inhibiting AChE, Naled causes an accumulation of ACh, leading to continuous nerve

stimulation, paralysis, and ultimately the death of the insect.[9] This overstimulation of the

nervous system results in respiratory paralysis.[7]

Efficacy in Vector Control
Naled has been demonstrated to be effective against a variety of mosquito species. Its efficacy

is often evaluated through laboratory bioassays and field trials using caged mosquitoes.

Table 1: Efficacy of Naled Against Mosquito Species

Species
Application
Rate (fl
oz/acre)

Mortality (%)
Study
Location

Year

Anopheles

quadrimaculatus
0.125 14 Jacksonville, FL 2003

Anopheles

quadrimaculatus
0.25 80 Jacksonville, FL 2003

Anopheles

quadrimaculatus
0.5 99 Jacksonville, FL 2003

Aedes

taeniorhynchus

0.75 (as Trumpet

EC, 78% naled)

Effective

(specific % not

stated)

Key Largo, FL 2006-2008

Aedes aegypti Not specified
Highly

susceptible

Puerto Rico (14

populations)
2016

Source: Brown et al., 2006; Zhong et al., 2010; EPA, 2017.
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While effective in the short-term, some studies have noted that repeated applications may not

lead to long-term suppression of mosquito populations. For instance, a study in central New

York observed a 15-fold increase in the population of Culiseta melanura, a primary vector of

Eastern Equine Encephalitis virus, over 11 years of Naled spraying.[10]

Environmental Fate and Non-Target Effects
Naled is known for its relatively rapid degradation in the environment, with more than 90%

breaking down within 30 hours.[7][8] Its primary degradation product is dichlorvos (DDVP),

another organophosphate insecticide.[11] Studies have detected both Naled and DDVP in

water samples shortly after aerial applications, with concentrations sometimes exceeding

aquatic life benchmarks for invertebrates.[12][13] However, these compounds are typically not

detected in water more than a day after application.[12][13]

The use of Naled has raised concerns regarding its impact on non-target organisms,

particularly beneficial insects and aquatic invertebrates.

Table 2: Toxicity of Naled to Non-Target Organisms

Organism Toxicity Metric Value Notes

Honey Bee (Apis

mellifera)
LD50 (direct contact) 0.48 µ g/bee Highly toxic

Freshwater

Invertebrates (e.g.,

water fleas, stoneflies)

- Very highly toxic -

Freshwater Fish -
Moderately to very

highly toxic
-

Birds (Mallard) Chronic Exposure

Reduction in egg

production and

survival

-

Miami Blue Butterfly

(Cyclargus thomasi

bethunebakeri) Larvae

Field Trials
Significantly reduced

survival in spray zone

Mortality attributed to

excess Naled

residues
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Source: National Pesticide Information Center; Zhong et al., 2010.

Experimental Protocols
The evaluation of Naled's efficacy and environmental impact involves a range of standardized

experimental protocols.

Efficacy Testing (Caged Mosquito Bioassay)
A common method for assessing the efficacy of aerial spraying is the use of caged mosquitoes.

Mosquito Rearing: A susceptible strain of the target mosquito species is reared in a

laboratory under controlled conditions.

Cage Placement: Adult mosquitoes are placed in bioassay cages. These cages are then

strategically placed within the target spray zone, in a drift zone, and in a control zone not

exposed to the spray.[14]

Application: The aerial ULV application of Naled is conducted according to the desired

operational parameters.

Mortality Assessment: The mortality of the caged mosquitoes is assessed at specific time

points post-application (e.g., 1, 4, and 12 hours).[15] Mortality in the treatment groups is

corrected for any mortality observed in the control group.

Environmental Sample Analysis (Naled and Dichlorvos)
The analysis of Naled and its primary metabolite, dichlorvos (DDVP), in environmental samples

is crucial for assessing exposure and environmental fate.

Sample Collection:

Air: Air samples are collected by drawing a known volume of air through a sorbent tube

containing a resin like XAD-4.[3]

Water: Water samples are collected in clean glass bottles.[9]
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Biota (e.g., invertebrates, biofilm): Samples are collected from the field and frozen until

analysis.[9]

Sample Preparation:

Air: The pesticides are recovered from the resin by eluting with an organic solvent such as

ethyl acetate.[3]

Water: Samples may be filtered and then subjected to solid-phase extraction (SPE) to

concentrate the analytes.[9]

Biota: Samples are homogenized and extracted with an appropriate solvent.[9]

Analytical Method:

The extracts are typically analyzed using gas chromatography (GC) coupled with a

nitrogen-phosphorus detector (NPD) or mass spectrometry (MS).[3][6] Liquid

chromatography-tandem mass spectrometry (LC-MS/MS) is also used for water and biota

samples.[9]

The limits of quantitation for Naled and DDVP can be in the low microgram per cubic

meter (µg/m³) range for air and nanogram per liter (ng/L) for water.[3][6][9]

Visualizations
Signaling Pathway: Acetylcholinesterase Inhibition
The following diagram illustrates the mechanism of acetylcholinesterase inhibition by Naled at

the synaptic cleft.
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Caption: Mechanism of Naled's neurotoxicity via acetylcholinesterase inhibition.

Experimental Workflow: Naled Residue Analysis in
Water
This diagram outlines the typical workflow for analyzing Naled and DDVP residues in water

samples.
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Caption: Workflow for the analysis of Naled and DDVP in water samples.
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Conclusion
Naled has been a widely used and effective tool for the control of adult mosquito populations in

public health for over six decades. Its mode of action as an acetylcholinesterase inhibitor

provides rapid knockdown of target vector species. However, its use is not without controversy,

primarily due to concerns about its potential impacts on non-target organisms and the

environment. A thorough understanding of its efficacy, environmental fate, and toxicological

profile, as outlined in this guide, is essential for its responsible and effective use in integrated

vector management programs. Continuous monitoring and research are necessary to mitigate

risks and ensure that its application in public health remains a net benefit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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